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Abstract
Dioctyldodecyl dodecanedioate (CAS No. 129423-55-8) is a large, branched-chain diester

with significant applications in the cosmetic and personal care industries.[1][2] This technical

guide provides a comprehensive overview of its chemical structure, a detailed, generalized

protocol for its synthesis, and a summary of its known physicochemical properties. The

information presented is intended to support research, development, and formulation activities.

Chemical Structure and Identification
Dioctyldodecyl dodecanedioate is the diester formed from the reaction of one molecule of

dodecanedioic acid with two molecules of 2-octyldodecanol.[2][3] The latter is a Guerbet

alcohol, which imparts a branched structure to the ester, influencing its physical properties such

as liquidity over a wide temperature range and oxidative stability.[4][5]

IUPAC Name: bis(2-octyldodecyl) dodecanedioate[6]

CAS Number: 129423-55-8[6]

Molecular Formula: C₅₂H₁₀₂O₄[6]
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Synonyms: Dodecanedioic acid, bis(2-octyldodecyl) ester[6]

The structural formula of Dioctyldodecyl dodecanedioate is depicted below:

Physicochemical Properties
Dioctyldodecyl dodecanedioate is characterized as an emollient that provides a silky, smooth

texture to formulations.[6] It is known to enhance the spreadability of products and improve the

skin's barrier function by forming a light, protective layer that aids in moisture retention.[6] A

summary of its quantitative properties is provided in Table 1.

Table 1: Physicochemical Properties of Dioctyldodecyl Dodecanedioate

Property Value Reference(s)

Molecular Weight 791.364 g/mol [1]

Density 0.9 ± 0.1 g/cm³ [1]

Boiling Point 667.7 ± 23.0 °C at 760 mmHg [1]

Flash Point 300.1 ± 21.0 °C [1]

Index of Refraction 1.463 [1]

LogP 23.67 [1]

Synthesis of Dioctyldodecyl Dodecanedioate
The synthesis of Dioctyldodecyl dodecanedioate is typically achieved through a Fischer

esterification reaction between dodecanedioic acid and 2-octyldodecanol.[7][8] This reaction is

generally catalyzed by an acid and involves the removal of water to drive the equilibrium

towards the formation of the diester.

Generalized Synthetic Workflow
The logical workflow for the synthesis of Dioctyldodecyl dodecanedioate is outlined in the

diagram below.
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Workflow for the Synthesis of Dioctyldodecyl Dodecanedioate
Dodecanedioic Acid
+ 2-Octyldodecanol
(Molar Ratio 1:2.2)

Combine Reactants, Solvent, and Catalyst in a Round-Bottom Flask with Dean-Stark Apparatus

Toluene (Solvent)
+ p-Toluenesulfonic Acid (Catalyst)

Heat to Reflux
(e.g., 120-140°C)

Azeotropic Removal of Water

Monitor Reaction Progress
(e.g., TLC, GC, or volume of water collected)

Continuous

Incomplete

Work-up Procedure:
- Neutralization

- Washing
- Drying

Complete

Purification:
- Removal of Solvent (Vacuum)

- Further purification if needed (e.g., column chromatography)

Characterization of Final Product:
- FTIR

- NMR (¹H, ¹³C)
- Mass Spectrometry
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Functional Applications of Dioctyldodecyl Dodecanedioate

Dioctyldodecyl Dodecanedioate

Emollient
Skin & Hair Conditioning

Antistatic

Cosmetics & Personal Care Products

Lotions & Creams
Conditioners & Serums

Foundations & Lip Balms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dodecanedioate_Esters_as_Biodegradable_Lubricants_and_Plasticizers.pdf
https://www.researchgate.net/figure/Esterification-reaction-of-dodecanedioic-acid-and-oleyl-alcohol-to-form-DOlD_fig1_281211799
https://www.benchchem.com/product/b144591#dioctyldodecyl-dodecanedioate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b144591#dioctyldodecyl-dodecanedioate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b144591#dioctyldodecyl-dodecanedioate-chemical-structure-and-synthesis
https://www.benchchem.com/product/b144591#dioctyldodecyl-dodecanedioate-chemical-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

